Cas no 1807025-87-1 (2,4-Bis(trifluoromethyl)-3-fluorobenzyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-3-fluorobenzyl chloride
• CAS No: 1807025-87-1
• MF: C₉H₄ClF₇
• MW: 280.569886207581
• CID: 4980657
• Update Time: 2025-08-05

2,4-Bis(trifluoromethyl)-3-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-fluorobenzyl chloride

• Inchi： 1S/C9H4ClF7/c10-3-4-1-2-5(8(12,13)14)7(11)6(4)9(15,16)17/h1-2H,3H2
• InChI Key： LDRWITWMEXWHKE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 2,4-Bis(trifluoromethyl)-3-fluorobenzyl chloride

Introduction to 2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride (CAS No. 1807025-87-1)

2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride, with the chemical identifier CAS No. 1807025-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its unique structural framework featuring multiple fluorine and trifluoromethyl substituents. The presence of these highly electronegative groups imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for developing novel bioactive molecules.

The molecular structure of 2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride consists of a benzene ring substituted at the 2- and 4-positions with trifluoromethyl groups (-CF₃) and at the 3-position with a fluorine atom (-F). The chloro substituent at the benzylic position enhances its reactivity, facilitating various coupling reactions in medicinal chemistry. This structural motif has been strategically employed in the synthesis of pharmacophores targeting a range of therapeutic applications, including oncology, anti-inflammatory, and antimicrobial agents.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The incorporation of multiple fluorine atoms, such as in 2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride, has been shown to modulate the pharmacokinetic properties of drug candidates significantly. For instance, studies have demonstrated that trifluoromethyl groups can enhance lipophilicity while maintaining solubility, thereby optimizing drug delivery systems.

One of the most compelling aspects of CAS No. 1807025-87-1 is its utility as a building block in constructing complex molecular architectures. Researchers have leveraged its reactive chloro group to introduce diverse functional moieties through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These transformations have enabled the rapid assembly of novel heterocyclic compounds and peptidomimetics with potential therapeutic relevance.

Recent advancements in computational chemistry have further highlighted the significance of 2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride in drug design. Molecular modeling studies indicate that the electron-withdrawing nature of the trifluoromethyl groups enhances interactions with biological targets by increasing partial positive charges on adjacent atoms. This has led to the identification of new scaffolds with improved binding affinities for protein kinases and other enzymes implicated in diseases such as cancer and neurodegeneration.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing advanced pesticides and herbicides. The structural features of CAS No. 1807025-87-1 contribute to its efficacy by improving photostability and resistance to enzymatic degradation. Such properties are critical for ensuring prolonged activity in crop protection applications while minimizing environmental impact.

From a synthetic perspective, 2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride serves as a versatile intermediate for introducing fluorinated benzylic motifs into larger molecules. Its high reactivity allows for efficient derivatization under mild conditions, making it an attractive choice for both academic laboratories and industrial chemists engaged in large-scale synthesis. The compound’s compatibility with green chemistry principles has further bolstered its appeal, as modern synthetic methodologies increasingly emphasize sustainability and waste reduction.

The growing interest in fluoroaromatic compounds has spurred innovation in their preparation and application. Catalytic processes have been developed to streamline the synthesis of derivatives like CAS No. 1807025-87-1, reducing reliance on hazardous reagents and improving overall yields. These advancements align with global efforts to promote safer and more efficient chemical manufacturing practices.

In conclusion, 2,4-Bis(trifluoromethyl)-3-fluorobenzyl Chloride (CAS No. 1807025-87-1) represents a cornerstone compound in modern medicinal and agrochemical research. Its unique structural features enable diverse functionalization pathways, making it indispensable for designing next-generation therapeutics and crop protection agents. As scientific understanding evolves, this compound is poised to remain at the forefront of innovation across multiple disciplines within the chemical sciences.